2-Chloro-5,6-dimethylnicotinic acid
Description
2-Chloro-5,6-dimethylnicotinic acid is a chemical compound with the CAS Number: 120003-75-0. It has a molecular weight of 185.61 . The IUPAC name for this compound is 2-chloro-5,6-dimethylnicotinic acid .
Molecular Structure Analysis
The molecular structure of 2-Chloro-5,6-dimethylnicotinic acid contains a total of 20 bonds. These include 12 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), and 1 hydroxyl group .Physical And Chemical Properties Analysis
2-Chloro-5,6-dimethylnicotinic acid is a solid at room temperature .Scientific Research Applications
Chemical Synthesis
“2-Chloro-5,6-dimethylnicotinic acid” is used in various areas of research including Chemical Synthesis . It is a key component in the synthesis of complex organic molecules. Its unique structure allows it to act as a building block in the creation of a wide range of chemical compounds .
Biological Assessment
This compound has been used in the Effective Microwave-Assisted Synthesis of 2-Chloro-5,6-dimethyl-3-((((substituted-benzylidene)hydrazono)methyl)-quinoline and its Biological Assessment . The derivatives of quinoline have antifungal, antibacterial, antitumor, and anticancer effects .
Antimicrobial Activity
The compound has been found to show moderate antimicrobial activity . It has been used in the development of new treatments for infectious diseases .
Antifungal Activity
“2-Chloro-5,6-dimethylnicotinic acid” has been found to exhibit moderate antifungal activity against C. albicans, A. niger, and A. clavatus .
Antibacterial Activity
The compound has demonstrated effective antibacterial activity against Escherichia coli and Pseudomonas aeruginosa Gram-negative bacteria .
Life Science Research
This compound is used in Life Science Research Solutions . It is used in various protocols and methods in life science research, contributing to advancements in this field .
properties
IUPAC Name |
2-chloro-5,6-dimethylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c1-4-3-6(8(11)12)7(9)10-5(4)2/h3H,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGTHNXDWSRAIAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1C)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90424377 |
Source
|
| Record name | 2-Chloro-5,6-dimethylpyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424377 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5,6-dimethylnicotinic acid | |
CAS RN |
120003-75-0 |
Source
|
| Record name | 2-Chloro-5,6-dimethylpyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424377 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloro-5,6-dimethylpyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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